Cas no 20804-43-7 (3,4-Dimethyl-5-hydroxythiophenol)

• Product Name: 3,4-Dimethyl-5-hydroxythiophenol
• CAS No: 20804-43-7
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5003811
• Update Time: 2025-04-23

3,4-Dimethyl-5-hydroxythiophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-hydroxythiophenol
• 3,4-Dimethyl-5-hydroxy-thiophenol

• Inchi： 1S/C8H10OS/c1-5-3-7(10)4-8(9)6(5)2/h3-4,9-10H,1-2H3
• InChI Key： YZMFMKVIYBQFCD-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C)=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 2.4
• Topological Polar Surface Area: 21.2

Additional information on 3,4-Dimethyl-5-hydroxythiophenol

3,4-Dimethyl-5-hydroxythiophenol (CAS No. 20804-43-7): Properties, Applications, and Market Insights

3,4-Dimethyl-5-hydroxythiophenol (CAS No. 20804-43-7) is a specialized organic compound with a unique molecular structure that combines a thiophenol core with hydroxyl and methyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "3,4-Dimethyl-5-hydroxythiophenol uses", "CAS 20804-43-7 properties", and "hydroxythiophenol derivatives", reflecting the growing interest in this chemical entity.

The molecular formula of 3,4-Dimethyl-5-hydroxythiophenol is C₈H₁₀OS, with a molecular weight of 154.23 g/mol. Its structure features a benzene ring substituted with a thiol group (-SH), a hydroxyl group (-OH), and two methyl groups (-CH₃) at positions 3 and 4. This specific arrangement contributes to its distinctive chemical behavior, making it valuable for various synthetic applications. Common search queries such as "synthesis of 3,4-Dimethyl-5-hydroxythiophenol" and "thiophenol derivatives in organic chemistry" indicate the technical nature of inquiries surrounding this compound.

In pharmaceutical research, 3,4-Dimethyl-5-hydroxythiophenol serves as a key intermediate in the development of novel drug candidates. Its structural features make it particularly useful for creating sulfur-containing heterocycles, which are prevalent in many biologically active molecules. Recent studies have explored its potential in designing antioxidants and anti-inflammatory agents, addressing current health trends focused on oxidative stress management. The popularity of searches like "pharmaceutical applications of hydroxythiophenols" and "medicinal chemistry of sulfur compounds" demonstrates this connection to contemporary research interests.

The compound's applications extend to material science, where it functions as a building block for advanced polymers and functional materials. Its ability to form stable bonds with metals makes it valuable in creating specialized coatings and surface modifiers. Industry professionals often search for "3,4-Dimethyl-5-hydroxythiophenol in material science" and "thiophenol-based materials", reflecting its importance in this field. Recent advancements in nanotechnology have further increased demand for such specialized chemical building blocks.

From a commercial perspective, 3,4-Dimethyl-5-hydroxythiophenol has seen steady market growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's niche applications contribute to its relatively stable pricing compared to more common chemicals. Market analysts frequently track terms like "20804-43-7 market trends" and "hydroxythiophenol suppliers", indicating the business interest surrounding this specialty chemical.

Environmental and safety considerations for 3,4-Dimethyl-5-hydroxythiophenol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) and appropriate personal protective equipment are recommended during handling. These safety aspects generate search queries such as "handling 3,4-Dimethyl-5-hydroxythiophenol" and "safety data for CAS 20804-43-7" among laboratory professionals.

Analytical characterization of 3,4-Dimethyl-5-hydroxythiophenol typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures make identification relatively straightforward for trained chemists. Researchers often look for "NMR data for 3,4-Dimethyl-5-hydroxythiophenol" and "analytical methods for thiophenol derivatives", highlighting the technical nature of work with this compound.

The future outlook for 3,4-Dimethyl-5-hydroxythiophenol appears promising, particularly as demand grows for specialized chemical intermediates in drug discovery and advanced material development. Ongoing research into its potential biological activities may uncover new applications, while innovations in synthetic methodology could improve production efficiency. These developments align with current industry trends toward sustainable and efficient chemical processes, as reflected in searches for "green synthesis of hydroxythiophenols" and "innovative applications of sulfur compounds".

For researchers and industry professionals working with 3,4-Dimethyl-5-hydroxythiophenol, staying informed about recent developments is crucial. The compound's unique properties continue to make it valuable across multiple disciplines, from medicinal chemistry to materials engineering. As scientific understanding progresses and new applications emerge, this specialty chemical is likely to maintain its importance in various high-tech industries, answering the growing number of technical queries about its properties and uses.